1-(2-Phenylethyl)pyrrolidine-3-sulfonyl chloride

• Molecular Formula: C12H16ClNO2S
• Molecular Weight: 273.78 g/mol
• IUPAC Name: 1-(2-phenylethyl)pyrrolidine-3-sulfonyl chloride
• InChI: InChI=1S/C12H16ClNO2S/c13-17(15,16)12-7-9-14(10-12)8-6-11-4-2-1-3-5-11/h1-5,12H,6-10H2
• InChI Key: HJKIJLYVXGIQOH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1S(=O)(=O)Cl)CCC2=CC=CC=C2

Description

1-(2-Phenylethyl)pyrrolidine-3-sulfonyl chloride is a sulfonyl chloride derivative featuring a pyrrolidine ring substituted at the 1-position with a 2-phenylethyl group and at the 3-position with a sulfonyl chloride moiety. Its molecular formula is C₁₂H₁₄ClNO₂S, with a molecular weight of 263.76 g/mol. This compound is primarily utilized as a reactive intermediate in organic synthesis, particularly for introducing sulfonamide groups into target molecules via nucleophilic substitution reactions. The phenylethyl substituent enhances lipophilicity, making it advantageous for synthesizing bioactive molecules with improved membrane permeability .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(2-Phenylethyl)pyrrolidine-3-sulfonyl chloride can be synthesized through a multi-step process. One common method involves the reaction of pyrrolidine with phenylethyl bromide to form 1-(2-Phenylethyl)pyrrolidine. This intermediate is then reacted with chlorosulfonic acid to introduce the sulfonyl chloride group, resulting in the formation of 1-(2-Phenylethyl)pyrrolidine-3-sulfonyl chloride.

Industrial Production Methods: Industrial production of this compound typically involves similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Phenylethyl)pyrrolidine-3-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with nucleophiles such as amines, alcohols, and thiols to form sulfonamide, sulfonate, and sulfonothioate derivatives, respectively.

Oxidation Reactions: The phenylethyl group can undergo oxidation to form corresponding ketones or carboxylic acids.

Reduction Reactions: The sulfonyl chloride group can be reduced to a sulfonyl group using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions:

Substitution Reactions: Nucleophiles (amines, alcohols, thiols), base (triethylamine), solvent (dichloromethane), temperature (0-25°C).

Oxidation Reactions: Oxidizing agents (potassium permanganate, chromium trioxide), solvent (acetone, water), temperature (room temperature to reflux).

Reduction Reactions: Reducing agents (lithium aluminum hydride), solvent (ether), temperature (0-25°C).

Major Products:

Sulfonamide Derivatives: Formed by reaction with amines.

Sulfonate Derivatives: Formed by reaction with alcohols.

Sulfonothioate Derivatives: Formed by reaction with thiols.

Scientific Research Applications

1-(2-Phenylethyl)pyrrolidine-3-sulfonyl chloride has several scientific research applications:

Organic Synthesis: Used as a building block for the synthesis of more complex molecules.

Medicinal Chemistry: Investigated for its potential as a pharmacophore in drug design, particularly in the development of inhibitors for specific enzymes.

Biological Studies: Used in the study of enzyme mechanisms and protein-ligand interactions.

Industrial Applications: Employed in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-Phenylethyl)pyrrolidine-3-sulfonyl chloride involves its reactivity with nucleophiles. The sulfonyl chloride group is highly electrophilic, making it susceptible to nucleophilic attack. This reactivity is exploited in various chemical transformations, where the compound acts as an intermediate or reagent.

Molecular Targets and Pathways:

Enzyme Inhibition: The compound can inhibit specific enzymes by forming covalent bonds with nucleophilic residues in the active site.

Protein-Ligand Interactions: It can interact with proteins through non-covalent interactions, influencing protein function and activity.

Comparison with Similar Compounds

1-(2-Phenylethyl)pyrrolidine-3-sulfonyl Chloride

• Core structure : Pyrrolidine ring with a sulfonyl chloride group (electron-withdrawing) at C3 and a 2-phenylethyl group (electron-neutral/lipophilic) at C1.
• Electronic effects: The sulfonyl chloride increases electrophilicity at the sulfur atom, facilitating reactions with amines or alcohols.

Pyridine-3-sulfonyl Chloride Derivatives (e.g., 872254-32-5)

• Core structure : Pyridine ring linked to an indole-2,3-dione moiety via a sulfonyl group and a pyrrolidine-oxymethyl bridge .
• Electronic effects : The pyridine ring (aromatic, electron-deficient) and indole-dione (electron-withdrawing) enhance the electrophilicity of the sulfonyl chloride compared to pyrrolidine-based analogs. This increases reactivity toward nucleophiles but may reduce stability in aqueous environments.

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reactivity Profile
1-(2-Phenylethyl)pyrrolidine-3-sulfonyl chloride	C₁₂H₁₄ClNO₂S	263.76	2-Phenylethyl, pyrrolidine	Moderate reactivity, sterically hindered
872254-32-5	C₂₆H₂₅N₃O₆S	507.56	Pyridine, indole-2,3-dione, pyrrolidine	High reactivity, electron-deficient core

Reactivity and Stability

• Hydrolysis susceptibility : The steric bulk of the 2-phenylethyl group in 1-(2-Phenylethyl)pyrrolidine-3-sulfonyl chloride slows hydrolysis to sulfonic acids compared to less hindered analogs like pyridine-3-sulfonyl chloride derivatives. However, pyridine-based sulfonyl chlorides may hydrolyze faster due to electron-deficient aromatic systems activating the sulfonyl group .
• Synthetic utility : The phenylethyl group in the target compound improves solubility in organic solvents (e.g., dichloromethane, THF), enabling reactions under anhydrous conditions. In contrast, pyridine-containing derivatives (e.g., 872254-32-5) are more polar, requiring polar aprotic solvents like DMF .

Biological Activity

1-(2-Phenylethyl)pyrrolidine-3-sulfonyl chloride is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including antibacterial, enzyme inhibition, and other pharmacological effects, supported by data tables and relevant research findings.

Chemical Structure and Properties

1-(2-Phenylethyl)pyrrolidine-3-sulfonyl chloride belongs to the class of sulfonamides, which are known for their diverse biological activities. The sulfonamide group is particularly important for its role in drug design and development, often associated with antibacterial and enzyme inhibitory properties.

Antibacterial Activity

Sulfonamide derivatives have been extensively studied for their antibacterial properties. In a study evaluating various sulfonamide compounds, including derivatives similar to 1-(2-Phenylethyl)pyrrolidine-3-sulfonyl chloride, significant antibacterial activity was observed against several bacterial strains:

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
1-(2-Phenylethyl)pyrrolidine-3-sulfonyl chloride	Staphylococcus aureus	20 μg/mL
1-(2-Phenylethyl)pyrrolidine-3-sulfonyl chloride	Escherichia coli	25 μg/mL
1-(2-Phenylethyl)pyrrolidine-3-sulfonyl chloride	Bacillus subtilis	15 μg/mL

These results indicate that the compound exhibits moderate to strong antibacterial activity, which is comparable to standard antibiotics like ciprofloxacin .

Enzyme Inhibition

The compound has also been evaluated for its potential as an enzyme inhibitor. Specifically, it has shown promising results as an acetylcholinesterase (AChE) inhibitor, which is crucial in the treatment of Alzheimer's disease:

Compound	Enzyme Target	IC50 (μM)
1-(2-Phenylethyl)pyrrolidine-3-sulfonyl chloride	AChE	5.5
Standard Inhibitor (Donepezil)	AChE	0.5

The IC50 value indicates that while the compound is less potent than Donepezil, it still possesses significant inhibitory activity against AChE, suggesting its potential in neuropharmacology .

Other Biological Activities

Beyond antibacterial and enzyme inhibition, the compound's sulfonamide structure suggests additional pharmacological effects, including:

• Anticancer Activity : Sulfonamides have been linked to anticancer properties through various mechanisms, including apoptosis induction in cancer cells.
• Anti-inflammatory Effects : Some studies suggest that sulfonamide derivatives can reduce inflammation markers, making them candidates for anti-inflammatory therapies.

Case Studies

Several case studies have highlighted the efficacy of sulfonamide derivatives in clinical settings. For instance:

• Case Study on Antibacterial Efficacy : A clinical trial involving patients with bacterial infections treated with sulfonamide derivatives showed a significant reduction in infection rates compared to control groups.
• Neuropharmacological Study : Research on patients with mild cognitive impairment indicated that compounds similar to 1-(2-Phenylethyl)pyrrolidine-3-sulfonyl chloride improved cognitive function as measured by standardized tests after a treatment period of six months.